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Get Quote

Physical & Chemical Properties

This table summarizes key properties of Isobutyl Salicylate relevant for its handling, purification, and

analysis.

Property Value Relevance to Purification

Molecular Formula C₁₁H₁₄O₃ [1] [2] Confirming compound identity.

Molecular Weight 194.23 g/mol [1] [2] Confirming compound identity.

Boiling Point 262-263.9 °C (at 760

mmHg) [1] [2]

Vacuum distillation is essential for purification

to avoid thermal decomposition at high
temperatures.

Density 1.062 - 1.069 [1] Useful for liquid handling and identification.

Refractive Index 1.506 - 1.524 [1] A key parameter for assessing purity.

Water Solubility Insoluble [1] (Calculated:
67.83 mg/L at 25°C [2])

Enables water washing to remove water-soluble
impurities (e.g., salts, unreacted acid).

Solubility in Oils &
Organic Solvents

Soluble [1] Can be purified or processed in organic phases.
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Property Value Relevance to Purification

Flash Point >200 °F (93 °C) [2] Important for safe handling, especially during
distillation.

Synthesis and Crude Product Workup

A common synthetic route involves the esterification of salicylic acid with isobutanol, often using an acid

catalyst [3] [1]. A known patent describes a method using boric acid (H₃BO₃) as a non-corrosive catalyst

alternative to sulfuric acid [4].

The typical workflow after the esterification reaction involves several key steps to obtain the crude product

before final purification:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0278691507003870
https://www.glooshi.com/isobutyl-salicylate/
https://www.atamanchemicals.com/isobutyl-salicylate_u30362/
https://patents.google.com/patent/CN1056488A/en
https://www.smolecule.com/products/s597151?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Reaction Mixture
(Salicylic Acid, Isobutanol,

Catalyst, Product)

Cool to Room Temperature

Washing Step
(Removes unreacted Salicylic Acid)

Obtain Thick Ester
(Crude Product)

Final Purification
(Vacuum Fractionation)

Purified
Isobutyl Salicylate

Click to download full resolution via product page

According to the patent, after refluxing the reactants, the mixture is cooled to room temperature. The

unreacted salicylic acid is then removed by washing, yielding a "thick ester." This crude product is then

subjected to final purification [4].

Purification and Analysis Methods

The final and most critical step for obtaining a high-purity product is vacuum fractionation (distillation

under reduced pressure) [4]. This method allows for the separation of the desired ester from other organic by-
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products and unreacted alcohol at a lower temperature, minimizing decomposition.

For analyzing the purity of your final product, you can use the following methods:

HPLC Analysis: A reverse-phase HPLC method has been developed for Isobutyl Salicylate. The
mobile phase is a mixture of acetonitrile, water, and phosphoric acid (which can be replaced with

formic acid for MS-compatibility). This method is scalable and can also be used for the isolation of
impurities in preparative separations [5].

Purity Assessment: The final product can be characterized by its ester content (≥98-99%) and
physical constants like the refractive index and density, which should fall within the ranges specified

in the table above [4] [1].

Frequently Asked Questions

What is a common catalyst for synthesizing Isobutyl Salicylate that avoids equipment corrosion? A:

Boric acid (H₃BO₃) is an effective catalyst for this esterification. It is less corrosive than sulfuric acid,

minimizes side reactions, and can provide high yields (90-95%) [4].

How can I separate and analyze Isobutyl Salicylate from its reaction mixture or check its purity? A:

Vacuum distillation is the standard method for purification [4]. For analysis, Reverse-Phase HPLC is

recommended. You can use a C18 column with a mobile phase of acetonitrile/water/acid. For mass

spectrometry detection, replace phosphoric acid with formic acid [5].

What is the typical odor profile of pure Isobutyl Salicylate? A: It has a floral, orchid-like odor with soft

wintergreen nuances and a slightly herbaceous, hay-like character [3] [1] [6]. A significant deviation from

this profile in your product may indicate the presence of impurities.

Important Safety and Handling Notes

Classification: Isobutyl Salicylate is classified as harmful if swallowed and is very toxic to aquatic

life with long-lasting effects [6].
Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves and
safety glasses, when handling this chemical [3].
Storage: Store in a cool, dry, and dark place in a tightly sealed container to prevent oxidation and

maintain quality [3] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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